4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline

• IUPAC Name: (4-benzylpiperazin-1-yl)-(6-chloro-2-pyridin-3-ylquinolin-4-yl)methanone
• InChI: InChI=1S/C26H23ClN4O/c27-21-8-9-24-22(15-21)23(16-25(29-24)20-7-4-10-28-17-20)26(32)31-13-11-30(12-14-31)18-19-5-2-1-3-6-19/h1-10,15-17H,11-14,18H2
• InChI Key: ZZEDFTWYWZWQTM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=O)C3=CC(=NC4=C3C=C(C=C4)Cl)C5=CN=CC=C5
• Molecular Formula: C26H23ClN4O
• Molecular Weight: 442.9 g/mol

Description

4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline, also known as BPQ-OH, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the quinoline family of compounds and has been found to exhibit interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline is not fully understood, but it is believed to interact with a variety of cellular targets. It has been found to bind to DNA, RNA, and proteins, and it may also interact with cellular membranes. Its ability to interact with these targets may be responsible for its various biochemical and physiological effects.
Biochemical and Physiological Effects
4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline has been found to exhibit a variety of interesting biochemical and physiological effects. It has been found to induce cell death in certain cancer cell lines, and it may also have anti-inflammatory and antioxidant properties. Additionally, it has been found to be a potent inhibitor of certain enzymes, making it a potentially valuable tool for studying enzyme function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline is its versatility. It can be used for a variety of different applications, making it a valuable tool for researchers in a variety of fields. Additionally, it is relatively easy to synthesize and purify, making it accessible to a wide range of researchers. However, one of the main limitations of 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline is its potential toxicity. It has been found to be toxic to certain cell lines at high concentrations, and it may also have negative effects on certain animal models.

Future Directions

There are many potential future directions for research on 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline. Some possible areas of focus include further studies on its mechanism of action, its potential use as a therapeutic agent for the treatment of cancer and other diseases, and its use as a tool for studying protein-protein interactions. Additionally, further studies on its toxicity and potential side effects will be important for determining its safety for use in humans. Overall, 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline is a promising compound with many potential applications in scientific research.

Scientific Research Applications

4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline has been studied extensively for its potential use in scientific research. It has been found to exhibit a variety of interesting biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. Some of the most promising applications of 4-[(4-benzyl-1-piperazinyl)carbonyl]-6-chloro-2-(3-pyridinyl)quinoline include its use as a fluorescent probe for imaging cellular structures, its use as a tool for studying protein-protein interactions, and its use as a potential therapeutic agent for the treatment of certain diseases.